molecular formula C15H15N3S B2947653 1-(1-Phenylsulfanylpropyl)benzotriazole CAS No. 138883-63-3

1-(1-Phenylsulfanylpropyl)benzotriazole

Cat. No. B2947653
CAS RN: 138883-63-3
M. Wt: 269.37
InChI Key: OKFNCRDTLJAZFY-UHFFFAOYSA-N
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Description

1-(1-Phenylsulfanylpropyl)benzotriazole is a derivative of benzotriazole. Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole . The 1-Phenyl-1H-benzotriazole has a molecular formula of C12H9N3 .


Synthesis Analysis

Benzotriazole synthesis involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid . The conversion proceeds via diazotization of one of the amine groups . The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath . A cyclocondensation of 2-(arylamino)aryliminophosphoranes enables the synthesis of 1-aryl-1,2,3-benzotriazoles under mild conditions .


Molecular Structure Analysis

The molecular weight of 1-Phenyl-1H-benzotriazole is 195.220 Da . The structure of benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers .


Chemical Reactions Analysis

The benzotriazole fragment is known to behave as (1) an excellent leaving group, (2) an electron-donating or an electron-withdrawing group, (3) an anion precursor, and (4) a radical precursor . It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds .


Physical And Chemical Properties Analysis

Benzotriazole is a white solid with a melting point of 100 °C, a boiling point of 350 °C, a density of 1.36 g/mL, and is soluble in water . The UV (EtOH), λnm (ε): 259 (3.75), 275 (3.71). 1 H NMR (DMSO-d6 ), δ (ppm): C4 –H, 8.00; C5 –H, 7.44; C6–H, 7.44; C7 –H, 8.0. 13C NMR (DMSO-d6 ), δ (ppm): C4 , 130.3; C5 , 130.3; C6 , 130.3; C7 , 130.3 .

Mechanism of Action

The benzotriazole fragment is known to behave as (1) an excellent leaving group, (2) an electron-donating or an electron-withdrawing group, (3) an anion precursor, and (4) a radical precursor . It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds .

Safety and Hazards

Benzotriazole may form combustible dust concentrations in air. It is harmful if swallowed and causes serious eye irritation . It is also harmful if inhaled and causes respiratory tract irritation .

Future Directions

Benzotriazole derivatives have been identified as the first reported example of selective small-molecule agonists of the human orphan G-protein-coupled receptor GPR109b (HM74) . Sulfonyl benzotriazoles such as 1-(phenylsulfonyl)-1H-benzotriazole (PSB) have also been investigated for the corrosion inhibition of copper .

properties

IUPAC Name

1-(1-phenylsulfanylpropyl)benzotriazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3S/c1-2-15(19-12-8-4-3-5-9-12)18-14-11-7-6-10-13(14)16-17-18/h3-11,15H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OKFNCRDTLJAZFY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(N1C2=CC=CC=C2N=N1)SC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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